Cas no 156510-95-1 (theta-Cyclodextrin)

theta-Cyclodextrin structure

Product Name:theta-Cyclodextrin

CAS No:156510-95-1

Molecular Formula:C₇₈H₁₃₀O₆₅

Molecular Weight:2107.8278336525

CID:6636427

PubChem ID:132427655

theta-Cyclodextrin Properties

Names and Identifiers

- theta-Cyclodextrin
- 156510-95-1
- InChIKey： YTCJPMWRBDVDMB-ZQMQSLPDSA-N
- Inchi： 1S/C78H130O65/c79-1-14-64-51(116)65(66(117)118-14)131-52-15(2-80)119-67(39(104)27(52)92)132-53-16(3-81)120-68(40(105)28(53)93)133-54-17(4-82)121-69(41(106)29(54)94)134-55-18(5-83)122-70(42(107)30(55)95)135-56-19(6-84)123-71(43(108)31(56)96)136-57-20(7-85)124-72(44(109)32(57)97)137-58-21(8-86)125-73(45(110)33(58)98)138-59-22(9-87)126-74(46(111)34(59)99)139-60-23(10-88)127-75(47(112)35(60)100)140-61-24(11-89)128-76(48(113)36(61)101)141-62-25(12-90)129-77(49(114)37(62)102)142-63-26(13-91)130-78(143-64)50(115)38(63)103/h14-117H,1-13H2/t14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51+,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66+,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-/m1/s1
- SMILES： O1[C@H]2[C@@H](O)O[C@H](CO)[C@H]([C@@H]2O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

Exact Mass: 2106.6867044g/mol
Hydrogen Bond Donor Count: 39
Hydrogen Bond Acceptor Count: 65
Rotatable Bond Count: 13
Monoisotopic Mass: 2106.6867044g/mol
Heavy Atom Count: 143
Complexity: 3810
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 65
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -27.9
Topological Polar Surface Area: 1030Å²

theta-Cyclodextrin Synthesis

Synthetic Circuit 1

9005-82-7

156510-95-1

219720-46-4

219720-45-3

219720-44-2

219720-42-0

200501-91-3

200501-75-3

156510-99-5

156510-98-4

156510-97-3

156510-96-2

156510-94-0

85220-53-7

17465-86-0

10016-20-3

7585-39-9

Reaction Conditions

1.1 Catalysts: Cyclodextrin glucanotransferase Solvents: Water ; 240 min, pH 5.5, 60 °C; 10 min, reflux

Reference

Effect of the reaction temperature on the transglycosylation reactions catalyzed by the cyclodextrin glucanotransferase from Bacillus macerans for the synthesis of large-ring cyclodextrins

Qi, Qingsheng; She, Xiaoyan; Endo, Tomohiro; Zimmermann, Wolfgang, Tetrahedron, 2004, 60(3), 799-806